Cas no 859062-37-6 ({[5-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)pentyl]sulfanyl}methanimidamide hydrobromide)

• Product Name: {[5-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)pentyl]sulfanyl}methanimidamide hydrobromide
• CAS No: 859062-37-6
• MF: C₁₄H₁₈BrN₃O₂S
• MW: 372.280621051788
• MDL: MFCD19706650
• CID: 4717691
• Update Time: 2023-08-15

{[5-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)pentyl]sulfanyl}methanimidamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• {[5-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)pentyl]sulfanyl}methanimidamide hydrobromide

• MDL： MFCD19706650
• Inchi： 1S/C14H17N3O2S.BrH/c15-14(16)20-9-5-1-4-8-17-12(18)10-6-2-3-7-11(10)13(17)19;/h2-3,6-7H,1,4-5,8-9H2,(H3,15,16);1H
• InChI Key： BXJFIIWDCGJODY-UHFFFAOYSA-N
• SMILES： Br.S(C(=N)N)CCCCCN1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 376
• Topological Polar Surface Area: 113

Experimental Properties

• Color/Form: NA
• Flash Point: 183.7±27.7 °C

{[5-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)pentyl]sulfanyl}methanimidamide hydrobromide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃